3-Bromo-2,2-bis(bromomethyl)propanol
Overview
Description
3-Bromo-2,2-bis(bromomethyl)propanol is a white solid . Its molecular formula is C5H9Br3O and it has a molecular weight of 324.84 g/mol .
Synthesis Analysis
The mechanism of the spontaneous decomposition of this compound (TBNPA) and the kinetics of the reaction of the parent compound and two subsequent products were determined in aqueous solution at temperatures from 30 to 70 degrees C and pH from 7.0 to 9.5 .Molecular Structure Analysis
The IUPAC name for this compound is 3-bromo-2,2-bis(bromomethyl)propan-1-ol . The InChI representation is InChI=1S/C5H9Br3O/c6-1-5(2-7,3-8)4-9/h9H,1-4H2 . The Canonical SMILES representation is C(C(CBr)(CBr)CBr)O .Chemical Reactions Analysis
TBNPA is decomposed by a sequence of reactions that form 3,3-bis(bromomethyl)oxetane (BBMO), 3-bromomethyl-3-hydroxymethyloxetane (BMHMO), and 2,6-dioxaspiro[3.3]-heptane (DOH), releasing one bromide ion at each stage .Physical And Chemical Properties Analysis
This compound is insoluble in water . The flash point of this compound has not been determined, but it is probably combustible .Scientific Research Applications
Chemical Transformation and Environmental Impacts
3-Bromo-2,2-bis(bromomethyl)propanol (TBNPA) undergoes spontaneous decomposition under basic conditions, forming various products such as 3,3-bis(bromomethyl)oxetane (BBMO), 3-bromomethyl-3-hydroxymethyloxetane (BMHMO), and 2,6-dioxaspiro[3.3]-heptane (DOH), releasing bromide ions at each stage. This transformation process has implications for environmental pollution, particularly in aquatic systems where TBNPA is a semivolatile organic pollutant. The study found that TBNPA's half-life is approximately 100 years, suggesting that it will persist in the environment long after the elimination of its sources. The degradation kinetics and mechanism were explored, providing insight into the environmental fate and hazard of TBNPA and its byproducts (Ezra et al., 2005).
Sorption Mechanisms in Aquitards
The distribution of TBNPA and its relation to environmental contamination were further investigated in fractured chalk aquitards. A systematic study showed a decrease in the TBNPA/DBNPG ratio with distance from the contamination source, attributed to the differential sorption capacities of these compounds on chalk. TBNPA's sorption was significantly greater than DBNPG's, resulting in its more efficient removal from water. This study highlights the role of sorption in controlling the spread of organo-bromides in groundwater and the implications for aquifer contamination and remediation strategies (Ezra et al., 2006).
Synthesis and Industrial Applications
A scalable and safe process for the nitric acid oxidation of 3-bromo-2,2-bis(bromomethyl)propan-1-ol to 3-bromo-2,2-bis(bromomethyl)propanoic acid, an intermediate in the synthesis of S-013420, was developed. This process highlights the application of TBNPA in synthesizing pharmaceutical intermediates, demonstrating its importance in industrial chemistry. The use of a catalytic amount of NaNO2 and the addition of starting material in portions facilitated a successful scale-up to pilot production, underscoring the compound's utility in complex chemical syntheses (Osato et al., 2011).
Quantum Chemistry Studies
Quantum chemistry methods were applied to study the structure and reactivity of derivatives of this compound. These studies offer insights into the molecular configurations and potential reactivity of these compounds, contributing to a deeper understanding of their behavior in various chemical environments. Theoretical calculations of infrared spectra and nuclear magnetic resonance (NMR) data were compared with experimental values, aiding in the characterization of these compounds and their potential applications in synthesis and material science (Peng Yong-l, 2014).
Mechanism of Action
Target of Action
It is known that brominated compounds often interact with proteins and nucleic acids, potentially altering their function .
Mode of Action
3-Bromo-2,2-bis(bromomethyl)propanol is a brominated compound that can react with oxoacids and carboxylic acids to form esters plus water . Oxidizing agents can convert it into aldehydes or ketones .
Biochemical Pathways
Brominated compounds can potentially disrupt various cellular processes, including signal transduction and gene expression, by reacting with biological macromolecules .
Pharmacokinetics
Brominated compounds are generally lipophilic and can accumulate in fatty tissues .
Result of Action
It is known that brominated flame retardants, such as this compound, can have cytotoxic and genotoxic effects .
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound . For instance, the compound’s reactivity and potential for bioaccumulation can be affected by factors such as pH, temperature, and the presence of other chemicals .
Safety and Hazards
Future Directions
TBNPA is the most abundant semivolatile organic pollutant in the aquitard studied, and together with its byproducts, they pose an environmental hazard . TBNPA’s half-life is estimated to be about 100 years . This implies that high concentrations of TBNPA will persist in the aquifer long after the elimination of all its sources .
Biochemical Analysis
Biochemical Properties
The biochemical properties of 3-Bromo-2,2-bis(bromomethyl)propanol are not well-studied. It is known that brominated compounds can interact with various biomolecules. They can react with oxoacids and carboxylic acids to form esters plus water . Oxidizing agents can convert them to aldehydes or ketones .
Molecular Mechanism
It is known that brominated compounds can generate toxic and/or flammable gases when they react with alkali metals, nitrides, and strong reducing agents
properties
IUPAC Name |
3-bromo-2,2-bis(bromomethyl)propan-1-ol |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H9Br3O/c6-1-5(2-7,3-8)4-9/h9H,1-4H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QEJPOEGPNIVDMK-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(CBr)(CBr)CBr)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H9Br3O |
Source
|
| Record name | 3-BROMO-2,2-BIS(BROMOMETHYL)PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19894 | |
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| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID9024641 |
Source
|
| Record name | 3-Bromo-2,2-bis(bromomethyl)propanol | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID9024641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
324.84 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
3-bromo-2,2-bis(bromomethyl)propanol is a white solid. (NTP, 1992), Other Solid |
Source
|
| Record name | 3-BROMO-2,2-BIS(BROMOMETHYL)PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19894 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | 1-Propanol, 2,2-dimethyl-, tribromo deriv. | |
| Source | EPA Chemicals under the TSCA | |
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Solubility |
Insoluble (<1 mg/ml at 70.7 °F) (NTP, 1992) |
Source
|
| Record name | 3-BROMO-2,2-BIS(BROMOMETHYL)PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19894 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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CAS RN |
1522-92-5, 36483-57-5 |
Source
|
| Record name | 3-BROMO-2,2-BIS(BROMOMETHYL)PROPANOL | |
| Source | CAMEO Chemicals | |
| URL | https://cameochemicals.noaa.gov/chemical/19894 | |
| Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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| Record name | Pentaerythritol tribromide | |
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| Record name | 3-Bromo-2,2-bis(bromomethyl)propanol | |
| Source | EPA DSSTox | |
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| Record name | 2,2-dimethylpropan-1-ol, tribromo derivative | |
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| Record name | 3-bromo-2,2-bis(bromomethyl)-1-propanol (TBNPA) | |
| Source | European Chemicals Agency (ECHA) | |
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| Record name | PENTAERYTHRITOL TRIBROMIDE | |
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Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
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| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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